6-tert-butyl-N-(2-methylphenyl)-2-[(4-morpholinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C26H35N3O3S
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 6-tert-butyl-N-(2-methylphenyl)-2-[(2-morpholin-4-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C26H35N3O3S/c1-17-7-5-6-8-20(17)27-24(31)23-19-10-9-18(26(2,3)4)15-21(19)33-25(23)28-22(30)16-29-11-13-32-14-12-29/h5-8,18H,9-16H2,1-4H3,(H,27,31)(H,28,30)
• InChI Key: QFIWQENCZDTGEP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCC(C3)C(C)(C)C)NC(=O)CN4CCOCC4

Description

6-tert-butyl-N-(2-methylphenyl)-2-[(4-morpholinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as TAK-659 and has been found to exhibit promising results in various studies.

Mechanism of Action

TAK-659 exerts its inhibitory activity by binding to the ATP-binding pocket of kinases, thereby preventing their activation and downstream signaling. This results in the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
TAK-659 has been found to exhibit potent antitumor activity in various preclinical models of cancer, including lymphoma, leukemia, and multiple myeloma. It has also been shown to enhance the efficacy of other anticancer agents, such as rituximab and lenalidomide.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 is its potent inhibitory activity against multiple kinases, which makes it a promising candidate for the treatment of various types of cancer. However, its efficacy and safety in humans are yet to be fully established, and further studies are required to determine its optimal dosing, administration, and potential side effects.

Future Directions

There are several potential future directions for the research and development of TAK-659. These include:
1. Clinical trials to evaluate its safety and efficacy in humans.
2. Combination studies with other anticancer agents to determine its potential synergistic effects.
3. Studies to investigate its mechanism of action and downstream signaling pathways.
4. Development of novel analogs with improved pharmacokinetic and pharmacodynamic properties.
5. Studies to determine its potential applications in other disease areas, such as autoimmune disorders and inflammatory diseases.
In conclusion, TAK-659 is a promising chemical compound that has shown potential applications in scientific research, particularly in the field of oncology. Its potent inhibitory activity against multiple kinases makes it a promising candidate for the treatment of various types of cancer. However, further studies are required to determine its optimal dosing, administration, and potential side effects.

Synthesis Methods

The synthesis of TAK-659 involves the reaction of 2-(4-morpholinyl)acetic acid with 6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with 2-methylphenylamine to yield the final product.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in scientific research, particularly in the field of oncology. It has been found to exhibit potent inhibitory activity against various kinases, including BTK, ITK, and JAK3, which are known to play a crucial role in the development and progression of certain types of cancer.